Cas no 2002069-65-8 (1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butane-1,3-dione)

• Product Name: 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butane-1,3-dione
• CAS No: 2002069-65-8
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5991918
• PubChem ID: 165788261
• Update Time: 2025-11-07

1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butane-1,3-dione
• 2002069-65-8
• EN300-1127744
• 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}butane-1,3-dione

• Inchi： 1S/C11H14N2O2/c1-8(14)6-10(15)9-7-13-5-3-2-4-11(13)12-9/h7H,2-6H2,1H3
• InChI Key： UHBHNBIJAJERNS-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)C1=CN2C(CCCC2)=N1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52Ų

Additional information on 1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}butane-1,3-dione

Compound CAS No 2002069-65-8: 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}butane-1,3-dione

The compound with CAS No 2002069-65-8, known as 1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}butane-1,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a imidazo[1,2-a]pyridine ring system with a butane-1,3-dione moiety. The imidazo[1,2-a]pyridine core is a bicyclic heterocycle that has been extensively studied for its potential applications in drug design and material science.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The imidazo[1,2-a]pyridine framework is known for its ability to act as a scaffold for various bioactive molecules. For instance, researchers have explored its role in modulating enzyme activity and receptor binding. The butane-1,3-dione group attached to this core further enhances the molecule's versatility by introducing additional functional groups that can participate in hydrogen bonding and other non-covalent interactions.

One of the most promising applications of this compound lies in its potential as a lead molecule for anti-cancer drug development. Studies have shown that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines. The mechanism of action involves interference with key cellular processes such as DNA replication and protein synthesis. This makes the compound a valuable tool in the quest for more effective and less toxic anti-cancer therapies.

In addition to its therapeutic potential, this compound has also been investigated for its role in chemical synthesis. The imidazo[1,2-a]pyridine system serves as an excellent platform for constructing complex molecular architectures. Researchers have developed innovative synthetic routes to access this compound efficiently. These methods often involve multi-component reactions or transition metal-catalyzed processes, which are highly atom-economical and environmentally friendly.

From a structural perspective, the compound's stability and reactivity are influenced by the electronic properties of its constituent groups. The conjugated π-system within the imidazo[1,2-a]pyridine ring contributes to its aromaticity and planarity. This structural feature not only enhances the molecule's stability but also facilitates interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have further deepened our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure and conformational flexibility. These findings are crucial for designing analogs with improved pharmacokinetic profiles and bioavailability.

In conclusion, CAS No 2002069-65-8 represents a fascinating example of how structural complexity can translate into functional diversity. Its unique combination of a imidazo[1,2-a]pyridine core and a butane-1,3-dione group positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to make significant contributions to the advancement of science and medicine.